Cas no 2228829-41-0 ((2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclopropyl)methanamine)

• Product Name: (2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclopropyl)methanamine
• CAS No: 2228829-41-0
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6547614
• PubChem ID: 165628898
• Update Time: 2025-07-15

(2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclopropyl)methanamine
• EN300-1773786
• 2228829-41-0
• (2-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}cyclopropyl)methanamine

• Inchi： 1S/C10H15N3/c11-5-6-4-8(6)10-7-2-1-3-9(7)12-13-10/h6,8H,1-5,11H2,(H,12,13)
• InChI Key： ULVZTXPJARSSPV-UHFFFAOYSA-N
• SMILES： N1=C(C2CCCC=2N1)C1CC1CN

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.7Ų

Additional information on (2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclopropyl)methanamine

Introduction to (2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclopropyl)methanamine (CAS No. 2228829-41-0)

(2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclopropyl)methanamine (CAS No. 2228829-41-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as cyclopropylmethanamines, which are characterized by their unique structural features and potential biological activities. The compound's structure includes a cyclopropyl ring attached to a methanamine group, with a cyclopentacpyrazol moiety as a key functional group. This combination of structural elements provides a foundation for exploring its potential therapeutic applications and biological properties.

The chemical structure of (2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclopropyl)methanamine is particularly intriguing due to its complex and multifaceted nature. The cyclopentacpyrazol moiety is a cyclic system that contains a pyrazole ring fused with a cyclopentane ring. This unique arrangement of rings and functional groups can influence the compound's reactivity, stability, and interactions with biological targets. The methanamine group attached to the cyclopropyl ring further adds to the compound's versatility and potential for forming hydrogen bonds or other non-covalent interactions.

Recent studies have focused on the synthesis and characterization of (2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclopropyl)methanamine. Researchers have employed various synthetic routes to produce this compound efficiently and in high purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the cyclopropylmethanamine framework. This method has been shown to be highly effective in achieving the desired product with minimal side reactions and high yields.

The biological activity of (2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclopropyl)methanamine has been the subject of extensive investigation. Preliminary studies suggest that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, it has been reported to inhibit the activity of specific kinases that play crucial roles in cell proliferation and survival pathways. This makes it a promising candidate for further development as a therapeutic agent.

In addition to its potential therapeutic applications, (2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclopropyl)methanamine has also been studied for its pharmacokinetic properties. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its intended target sites in the body and exert its desired effects without causing significant toxicity or adverse reactions.

The safety profile of (2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclopropyl)methanamine has been evaluated through various in vitro and in vivo assays. Toxicological studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. These findings support its potential for further clinical development and eventual use in human patients.

Clinical trials are currently underway to assess the efficacy and safety of (2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclopropyl)methanamine in treating specific medical conditions. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of efficacy in patients with certain neurological disorders. Further studies are needed to confirm these findings and explore its potential applications in other therapeutic areas.

In conclusion, (2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclopropyl)methanamine (CAS No. 2228829-41-0) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development as a potential therapeutic agent. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in various medical fields.